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Compound Focus: N-Nitrophthalamide

CAS No.: 5336-97-0

Cat. No.: S6585608

Get Quote

Core Chemical Data

The table below summarizes the fundamental identifying information for 4-Nitrophthalamide.

Property Description

CAS Number 13138-53-9 [1] [2]

Molecular Formula C₈H₇N₃O₄ [1] [2]

Molecular Weight 209.16 g/mol [1] [2]

Chemical Name 4-Nitrophthalamide [1]

Primary Application Intermediate in the synthesis of phthalocyanines [1] [3]

Synthetic Pathway and Experimental Context

4-Nitrophthalamide is primarily used as a precursor in multi-step organic synthesis [3]. The following

diagram illustrates its role in a documented synthetic workflow.
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Synthetic pathway of metal phthalocyanine using 4-nitrophthalamide as an intermediate.

Key Experimental Details [3]:

Synthesis of 4-Nitrophthalamide: The process begins with the nitration of phthalamide at the 4-
position.

Melting Point: The melting point of 4-Nitrophthalamide is 223 °C.
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Downstream Synthesis: The subsequent dehydration of 4-Nitrophthalamide using thionyl chloride

(SOCl₂) in N,N-Dimethylformamide (DMF) yields 4-Nitrophthalonitrile (melting point: 175 °C).
Characterization: The structures of synthesized compounds were confirmed using NMR, FT-IR, and
UV-Vis spectroscopy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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